![molecular formula C10H22N2OS B2877361 1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol CAS No. 1602930-24-4](/img/structure/B2877361.png)
1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol, also known as DMTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. DMTP is a chiral compound with two enantiomers, and its synthesis method involves the reaction of morpholine with 2,2-dimethylthioacetaldehyde followed by reductive amination with methylamine.
Scientific Research Applications
Synthesis and Structural Studies
Research has focused on the synthesis and structural characterization of compounds related to "1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol". For instance, studies on cathinones, which share structural similarities, have been characterized using techniques like FTIR, UV–Vis, NMR spectroscopy, and X-ray diffraction to understand their molecular configurations and properties (Nycz et al., 2011).
Chemical Synthesis and Applications
Another aspect of research involves the synthesis of tertiary amines, including derivatives similar to "1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol", and their application in corrosion inhibition. These compounds have shown effectiveness in forming protective layers on metal surfaces, thereby inhibiting corrosion, which is vital in materials science and engineering (Gao et al., 2007).
Pharmacological Potential
There is interest in the pharmacological potential of compounds structurally related to "1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol", particularly as neurokinin-1 receptor antagonists. These compounds have been explored for their efficacy in pre-clinical tests relevant to clinical outcomes in conditions like emesis and depression, showcasing the therapeutic potential of such molecules (Harrison et al., 2001).
Heterocyclic Derivative Synthesis
Research has also delved into the synthesis of heterocyclic derivatives using palladium-catalyzed oxidative cyclization-alkoxycarbonylation, producing compounds with potential applications in drug development and organic synthesis (Bacchi et al., 2005).
properties
IUPAC Name |
1-(2,2-dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2OS/c1-10(2)8-12(4-5-14-10)7-9(13)6-11-3/h9,11,13H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRBRJJVHMZSMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCS1)CC(CNC)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,2-Dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol | |
CAS RN |
1602930-24-4 |
Source
|
Record name | 1-(2,2-dimethylthiomorpholin-4-yl)-3-(methylamino)propan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.